molecular formula C11H14O4 B8339938 2-Hydroxy-5-isopropyl-4-methoxybenzoic acid

2-Hydroxy-5-isopropyl-4-methoxybenzoic acid

Cat. No.: B8339938
M. Wt: 210.23 g/mol
InChI Key: WWBHITJZFSETOV-UHFFFAOYSA-N
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Description

2-Hydroxy-5-isopropyl-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

2-hydroxy-4-methoxy-5-propan-2-ylbenzoic acid

InChI

InChI=1S/C11H14O4/c1-6(2)7-4-8(11(13)14)9(12)5-10(7)15-3/h4-6,12H,1-3H3,(H,13,14)

InChI Key

WWBHITJZFSETOV-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=CC(=C(C=C1OC)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Aqueous potassium hydroxide (50% w/v, 0.2 ml) was added to a suspension of methyl 2-hydroxy-5-isopropyl-4-methoxybenzoate (420 mg, 1.88 mmol) in methanol (5 ml) and water (2 ml) and the mixture was stirred and held at reflux for 3 hours. Upon cooling to room temperature the organic solvent was removed in vacuo and the residue acidified by the addition of 2M hydrochloric acid (10 ml). The solid material was collected by suction filtration, rinsed with water (2×10 ml) and sucked dry under reduced pressure to afford 2-hydroxy-5-isopropyl-4-methoxybenzoic acid (275 mg, 70%) as a colourless solid. 1H NMR (DMSO-d6) 13.50 (1H, br s), 11.40 (1H, br s), 7.53 (1H, s), 6.51 (1H, s), 3.83 (3H, s), 3.12 (1H, m), 1.13 (6H, d). MS: [M+H]+ 211.
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0.2 mL
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420 mg
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5 mL
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2 mL
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